Cas no 2228746-18-5 (2-chloro-3-(1H-imidazol-4-yl)quinoline)

• Product Name: 2-chloro-3-(1H-imidazol-4-yl)quinoline
• CAS No: 2228746-18-5
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 6073959
• PubChem ID: 165634727
• Update Time: 2025-06-14

2-chloro-3-(1H-imidazol-4-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(1H-imidazol-4-yl)quinoline
• 2228746-18-5
• EN300-1992468

• Inchi： 1S/C12H8ClN3/c13-12-9(11-6-14-7-15-11)5-8-3-1-2-4-10(8)16-12/h1-7H,(H,14,15)
• InChI Key： FMGCORFIPZQTBT-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=CN=CN2)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 229.0406750g/mol
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-chloro-3-(1H-imidazol-4-yl)quinoline

Comprehensive Overview of 2-Chloro-3-(1H-imidazol-4-yl)quinoline (CAS No. 2228746-18-5)

2-Chloro-3-(1H-imidazol-4-yl)quinoline (CAS No. 2228746-18-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound combines a quinoline backbone with an imidazole moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and infectious disease control.

The molecular structure of 2-Chloro-3-(1H-imidazol-4-yl)quinoline features a chloro-substituted quinoline core, which enhances its reactivity in cross-coupling reactions. This characteristic is critical for synthesizing biologically active derivatives, a topic frequently searched in academic and industrial chemistry forums. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to cancer therapeutics and neurodegenerative diseases, addressing growing public interest in targeted therapies.

From a synthetic chemistry perspective, CAS No. 2228746-18-5 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, reducing reliance on hazardous reagents. This aligns with the popularity of search terms like "sustainable heterocyclic synthesis" and "green pharmaceutical intermediates" in scientific literature and patent databases.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 2-Chloro-3-(1H-imidazol-4-yl)quinoline, ensuring purity and consistency for research applications. Quality control remains a top priority, as evidenced by frequent queries about "compound purity standards" and "analytical validation protocols" in online chemistry communities.

In material science, this compound's π-conjugated system makes it a candidate for organic electronics, including OLEDs and sensors. The intersection of chemistry and technology has spurred searches for "functional quinoline derivatives" and "imidazole-based materials," reflecting its multidisciplinary relevance. Future research may explore its optical properties for bioimaging or photodynamic therapy, areas gaining traction in medical diagnostics.

Regulatory compliance and safety data for CAS No. 2228746-18-5 are frequently updated in chemical databases, addressing user concerns about "chemical handling guidelines" and "research safety protocols." While not classified as hazardous under standard conditions, proper storage and handling are emphasized in technical documentation, resonating with laboratory best practices.

The commercial availability of 2-Chloro-3-(1H-imidazol-4-yl)quinoline through specialty chemical suppliers has expanded its accessibility for academic and industrial labs. Procurement-related searches, such as "high-purity quinoline derivatives" and "bulk custom synthesis," underscore its demand. Collaborative efforts between synthetic chemists and biologists continue to unlock its potential, positioning it as a key player in next-generation therapeutic development and advanced materials.